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Compound of Interest

Compound Name: Olsalazine-13C6

Cat. No.: B12388789

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe handling and
disposal of Olsalazine-13C6, ensuring compliance with safety regulations and minimizing
environmental impact.

Chemical and Physical Properties

Olsalazine-13CE6 is an isotopically labeled form of Olsalazine, an anti-inflammatory drug. While
specific data for the 13C6 variant is limited, its chemical behavior is expected to be nearly
identical to that of Olsalazine. The following table summarizes key properties of Olsalazine and
its sodium salt, which are critical for understanding its handling and disposal requirements.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12388789?utm_src=pdf-interest
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C14H10N206 [1]
Molar Mass 302.24 g/mol [1]
Appearance Solid Powder [2]
Solubility Soluble in DMSO and 3]
Methanol
Stability Stable under normal conditions  [2]
Incompatible Materials Strong oxidizing agents [2]

Hazard Identification and Safety Precautions

Olsalazine and its sodium salt are classified with the following hazards:

Acute Toxicity, Oral, Category 4: Harmful if swallowed.[4]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation, Category 2A: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (single exposure), Category 3: May cause respiratory irritation.

[4115]

Personal Protective Equipment (PPE): When handling Olsalazine-13CS6, it is imperative to use
appropriate personal protective equipment:

o Eye/Face Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

» Respiratory Protection: In case of insufficient ventilation or the formation of dust, use a
NIOSH-approved respirator.[6]
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Step-by-Step Disposal Procedures

The proper disposal of Olsalazine-13C6 waste is crucial to prevent environmental
contamination and ensure laboratory safety. The following procedures are based on guidelines
for chemical waste disposal.

Step 1: Waste Characterization and Segregation

o Determine if the Olsalazine-13C6 waste is classified as hazardous waste according to
federal, state, and local regulations.[6]

¢ Segregate Olsalazine-13C6 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper disposal.[6]

o Unused or Expired Product: Keep in its original or a clearly labeled, sealed container.[6]

o Contaminated Materials: Items such as gloves, weighing papers, and pipette tips that have
come into contact with Olsalazine-13C6 should be collected in a designated, sealed
waste container.

Step 2: On-Site Deactivation and Disposal (for small quantities, if permitted) For small
quantities of Olsalazine-13C6, if institutional and local regulations permit, the following
deactivation and disposal method can be used. This method is adapted from FDA guidelines
for the disposal of non-flush list medicines.[7][8]

Do Not Crush: Do not crush tablets or capsules if applicable.[6][7]

» Mix with Unpalatable Substance: Mix the Olsalazine-13C6 waste with an undesirable
substance such as dirt, cat litter, or used coffee grounds.[6][7][8] This step makes the
chemical less appealing to prevent accidental ingestion.

o Seal Securely: Place the mixture in a sealed container, such as a plastic bag, to prevent
leakage.[6][7]

o Dispose in Trash: Dispose of the sealed container in the laboratory or household trash.[6][7]

» Remove Personal Information: Ensure all personal or identifying information is removed from
the original product label before recycling or disposing of the empty container.[6][7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b12388789?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Olsalazine_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step 3: Professional Waste Disposal For larger quantities or when required by regulations,

Olsalazine-13C6 waste must be disposed of through a licensed hazardous waste disposal

company.

Packaging: Ensure the waste is securely packaged and clearly labeled in accordance with
Department of Transportation (DOT) regulations.

Manifest: Complete all necessary waste manifest forms as required by the EPA's Resource
Conservation and Recovery Act (RCRA).[6]

Collection: Arrange for collection by a certified chemical waste disposal service.

Spill Management

In the event of a spill, immediate action is necessary to prevent exposure and contamination.[6]

Ensure Ventilation: Make sure the area is well-ventilated. Avoid inhaling any dust.[6]

Wear PPE: Put on appropriate protective clothing, gloves, and eye/face protection. For larger
spills, a NIOSH-approved respirator may be necessary.[6]

Containment: Safely contain the source of the spill.[6]

Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,
labeled container for disposal. Avoid creating dust. For liquid spills, absorb with an inert
material and place in a sealed container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Olsalazine-13C6.
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Caption: Olsalazine-13C6 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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